N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]propanamide

• IUPAC Name: N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]propanamide
• InChI: InChI=1S/C16H22F3N3O2/c1-2-14(23)21-13-5-7-22(8-6-13)10-12-3-4-15(20-9-12)24-11-16(17,18)19/h3-4,9,13H,2,5-8,10-11H2,1H3,(H,21,23)
• InChI Key: IRHIVEBWCDMEPW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1CCN(CC1)CC2=CN=C(C=C2)OCC(F)(F)F
• Molecular Formula: C16H22F3N3O2
• Molecular Weight: 345.36 g/mol

Description

N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]propanamide is a synthetic organic compound characterized by its complex structure, which includes a trifluoroethoxy group attached to a pyridine ring, a piperidine ring, and a propanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]propanamide typically involves multiple steps:

Formation of the Pyridine Intermediate: The initial step involves the synthesis of the pyridine intermediate, which is achieved by reacting 2,2,2-trifluoroethanol with a suitable pyridine derivative under controlled conditions.

Piperidine Ring Formation: The next step involves the formation of the piperidine ring. This can be achieved through a cyclization reaction involving appropriate precursors.

Coupling Reaction: The pyridine intermediate is then coupled with the piperidine derivative using a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the desired compound.

Amidation: Finally, the propanamide group is introduced through an amidation reaction, typically using propanoyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

In an industrial setting, the production of N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]propanamide may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can be employed to modify the trifluoroethoxy group or the pyridine ring.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the pyridine ring, where the trifluoroethoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while substitution reactions can produce a variety of derivatives with different functional groups replacing the trifluoroethoxy group.

Scientific Research Applications

Chemistry

In chemistry, N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]propanamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound may be used as a probe to study the interactions of trifluoroethoxy-containing molecules with biological targets. Its ability to undergo various chemical modifications makes it a versatile tool for investigating biological pathways.

Medicine

In medicine, N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]propanamide could be explored for its potential therapeutic properties. Its structural features suggest it may interact with specific receptors or enzymes, making it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials or as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]propanamide involves its interaction with molecular targets such as enzymes or receptors. The trifluoroethoxy group may enhance its binding affinity to certain targets, while the piperidine and propanamide moieties contribute to its overall stability and solubility. The exact pathways and molecular targets would depend on the specific application and require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]acetamide: Similar structure but with an acetamide group instead of a propanamide group.

N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]butanamide: Similar structure but with a butanamide group instead of a propanamide group.

N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]methanamide: Similar structure but with a methanamide group instead of a propanamide group.

Uniqueness

N-[1-[[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl]piperidin-4-yl]propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The trifluoroethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making this compound a valuable candidate for various applications.